2,4,6-Trimethylhept-3-enedinitrile

• CAS No.: 62722-59-2
• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 2,4,6-trimethylhept-3-enedinitrile
• InChI: InChI=1S/C10H14N2/c1-8(4-9(2)6-11)5-10(3)7-12/h4,9-10H,5H2,1-3H3
• InChI Key: OIWUZXBBESWTHG-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=CC(C)C#N)C)C#N

Description

Comparison with Similar Compounds

Identification of the Target Compound

Neither its CAS number, structural data, nor physicochemical properties are included in the sources. This creates a foundational gap in addressing the query.

Discrepancies in Evidence

The evidence provided refers to unrelated compounds:

• mentions 3,3,6-trimethylhepta-4,6-dienenitrile (CAS 72335-23-0), a distinct nitrile with a different backbone (hepta-4,6-diene vs. hept-3-ene), methyl group placements (positions 3,3,6 vs. 2,4,6), and nitrile count (mononitrile vs. dinitrile) .

These discrepancies prevent meaningful comparison with the target compound.

Challenges in Comparative Analysis

To compare 2,4,6-Trimethylhept-3-enedinitrile with analogs, the following data would be required but is absent in the evidence:

• Structural analogs : Compounds like 2,4-dimethylhept-3-enedinitrile or 2,4,6-trimethylhept-2-enedinitrile (varying double bond positions or substituents).
• Physicochemical properties : Boiling/melting points, solubility, stability, and reactivity.
• Synthetic applications: Use in organic synthesis (e.g., as a dienophile or precursor).
• Safety data : Toxicity, flammability, or environmental hazards.

Recommendations

To address this query effectively, additional authoritative sources are required, such as:

• PubChem or Reaxys entries for the target compound’s CAS number and properties.
• Research articles detailing its synthesis, applications, or comparisons.
• Patents or industry reports highlighting its commercial or industrial relevance.